937366-54-6(3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole),MB08127

3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole Properties

Names and Identifiers

- 3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole
- INDOLE-3-BORONIC ACID PINACOL ESTER
- 3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-indole
- 5,3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2yl)indole
- 3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole (ACI)
- CS-0137703
- MFCD09879158
- 3-Indoleboronic Acid Pinacol Ester
- DTXSID60694404
- SY029280
- AS-41870
- 937366-54-6
- DB-079675
- SCHEMBL2111365
- PINACOL ESTER INDOLE-5-BORONIC ACID
- WQPRSRMWYVTUTE-UHFFFAOYSA-N
- MB08127
- AKOS015950042
- +Expand
- MDL： MFCD09879158
- InChIKey： WQPRSRMWYVTUTE-UHFFFAOYSA-N
- Inchi： 1S/C14H18BNO2/c1-13(2)14(3,4)18-15(17-13)11-9-16-12-8-6-5-7-10(11)12/h5-9,16H,1-4H3
- SMILES： O1C(C)(C)C(C)(C)OB1C1C2C(=CC=CC=2)NC=1

Computed Properties

Exact Mass: 243.14300
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Rotatable Bond Count: 1
Monoisotopic Mass: 243.143
Heavy Atom Count: 18
Complexity: 316
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
Topological Polar Surface Area: 34.2A^2
Molecular Weight: 243.11

Experimental Properties

LogP: 2.46710
PSA: 34.25000
Density: 1.11

3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole Security Information

3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole Customs Data

HS CODE：2934999090
Customs Data：

China Customs Code:
2934999090

Overview:

2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to

Summary:

2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P00GS57-100mg	PINACOL ESTER INDOLE-5-BORONIC ACID	937366-54-6	98%	100mg	$20.00	2024-04-20
A2B Chem LLC	AH82171-100mg	Indole-3-boronic acid pinacol ester	937366-54-6	98%	100mg	$18.00	2024-05-20
Aaron	AR00GSDJ-100mg	PINACOL ESTER INDOLE-5-BORONIC ACID	937366-54-6	95%	100mg	$21.00	2024-07-18
abcr	AB480781-250 mg	Indole-3-boronic acid pinacol ester, 95%; .	937366-54-6	95%	250mg	€189.20	2023-05-18
Alichem	A199008647-1g	3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole	937366-54-6	95%	1g	$708.40	2023-08-31
Ambeed	A238667-100mg	3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole	937366-54-6	98%	100mg	$24.0
Apollo Scientific	OR305200-250mg	1H-Indole-3-boronic acid, pinacol ester	937366-54-6	98%	250mg	£48.00	2024-08-03
Chemenu	CM136076-500mg	3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole	937366-54-6	0.95	500mg	$360	2021-08-05
Crysdot LLC	CD11009226-1g	3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole	937366-54-6	95+%	1g	$595	2024-07-19
eNovation Chemicals LLC	D251296-1g	3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole	937366-54-6	95%	1g	$750	2022-09-02

3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole Synthesis

Synthetic Circuit 1

73183-34-3

120-72-9

937366-54-6

Reaction Conditions

1.1 Catalysts: Bis[1,3-dihydro-1,3-bis(2,4,6-trimethylphenyl)-2H-imidazol-2-ylidene]nickel Solvents: Hexane ; 4 h, 60 °C

Reference

: Ni-Catalyzed Traceless, Directed C3-Selective C-H Borylation of Indoles

Tian, Ya-Ming ; Guo, Xiao-Ning ; Wu, Zhu ; Friedrich, Alexandra ; Westcott, Stephen A. ; et al, Journal of the American Chemical Society, 2020, 142(30), 13136-13144

Synthetic Circuit 2

942070-45-3

937366-54-6

Reaction Conditions

1.1 45 min, 180 °C

Reference

: Boc Groups as Protectors and Directors for Ir-Catalyzed C-H Borylation of Heterocycles

Kallepalli, Venkata A.; Shi, Feng; Paul, Sulagna; Onyeozili, Edith N.; Maleczka, Robert E.; et al, Journal of Organic Chemistry, 2009, 74(23), 9199-9201

Synthetic Circuit 3

25015-63-8

120-72-9

937366-54-6

Reaction Conditions

1.1 Reagents: Triethylamine Solvents: Tetrahydrofuran ; 10 min, 80 °C
1.2 Catalysts: 3,4,7,8-Tetramethyl-1,10-phenanthroline , Bis[(1,2,5,6-η)-1,5-cyclooctadiene]di-μ-methoxydiiridium ; 4 h, 80 °C; 80 °C → rt
1.3 Reagents: Oxygen ; rt

Reference

: A Traceless Directing Group for C-H Borylation

Preshlock, Sean M.; Plattner, Donald L.; Maligres, Peter E.; Krska, Shane W.; Maleczka, Robert E. Jr.; et al, Angewandte Chemie, 2013, 52(49), 12915-12919

Synthetic Circuit 4

25015-63-8

120-72-9

937366-54-6

Reaction Conditions

1.1 Reagents: Triethylamine Solvents: Tetrahydrofuran ; 20 min, 80 °C; 80 °C → rt
1.2 Catalysts: 3,4,7,8-Tetramethyl-1,10-phenanthroline , Bis[(1,2,5,6-η)-1,5-cyclooctadiene]di-μ-methoxydiiridium ; 4 h, 80 °C

Reference

: Design, synthesis and biological evaluation of pyrazolo[3,4-d]pyrimidine-based protein kinase D inhibitors

Gilles, Philippe; Kashyap, Rudra S.; Freitas, Maria Joao; Ceusters, Sam; Van Asch, Koen; et al, European Journal of Medicinal Chemistry, 2020, 205,

Synthetic Circuit 5

73183-34-3

1484-27-1

937366-54-6

Reaction Conditions

1.1 Reagents: Potassium acetate Catalysts: [1,1′-Bis(diphenylphosphino)ferrocene]dichloropalladium Solvents: Dimethyl sulfoxide ; 8 h, 90 °C

Reference

: Preparation of 8-indole [4,3-c] pyrimido [1,2,4] triazole derivatives as antitumor agent

, China, , ,

Synthetic Circuit 6

73183-34-3

1484-27-1

937366-54-6

Reaction Conditions

1.1 Reagents: Potassium acetate Catalysts: Dichloro[1,1′-bis(diphenylphosphino)ferrocene]palladium(II) dichloromethane addu… Solvents: Tetrahydrofuran ; 24 h, reflux
1.2 Reagents: Water

Reference

: Alcohol oxidase-based enzyme-linked immunosorbent assay using latent fluorophore or chromophore

, United States, , ,

3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole Raw materials

3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole Preparation Products

3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole (937366-54-6)

3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole Suppliers

Shanghai chemsoon Biotechnology Co., Ltd

Audited Supplier

(CAS:937366-54-6)

MR./MRS.:ZHAO JING LI

Phone:17558870519

Email:sales02@chemsoon.com

3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole Related Literature

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Cas no 937366-54-6 (3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole)

3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole Properties

Names and Identifiers

Computed Properties

Experimental Properties

3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole Security Information

3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole Customs Data

China Customs Code:

Overview:

Declaration elements:

Summary:

3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole Price

3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole Synthesis

Synthetic Circuit 1

Synthetic Circuit 2

Synthetic Circuit 3

Synthetic Circuit 4

Synthetic Circuit 5

Synthetic Circuit 6

3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole Raw materials

3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole Preparation Products

3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole Suppliers

3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole Related Literature

937366-54-6 (3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole) Related Products